C.I. Acid brown 254

• CAS No.: 12269-91-9
• Molecular Formula: C10H8N2O3
• Synonyms: C.I. Acid brown 254

Description

Significance of Acid Dyes in Industrial and Environmental Research

Acid dyes hold significant importance in various industries, primarily in the dyeing of textiles, leather, and paper. nih.govepa.gov Their ability to produce vibrant and fast colors makes them valuable in manufacturing processes. The industrial use of acid dyes, however, leads to the generation of colored wastewater, which poses environmental challenges. researchgate.net This wastewater can have high chemical oxygen demand (COD) and undesirable color, impacting aquatic ecosystems due to the toxicity and low biodegradability of many synthetic dyes. researchgate.net Consequently, a considerable amount of research is dedicated to the environmental implications of acid dyes and the development of effective methods for their removal from industrial effluents. researchgate.netacs.orgwecmelive.com Research in this area focuses on minimizing the environmental footprint of dyeing processes and developing sustainable treatment technologies.

Overview of Research Trajectories for C.I. Acid Brown 254 and Related Chromophores

Research trajectories concerning acid dyes, including those structurally related to this compound, often focus on their synthesis, application optimization, and environmental remediation. While specific detailed research solely on this compound is not extensively detailed in the provided results, the compound appears in lists of "new research dyes," suggesting ongoing interest in its properties and potential applications. srcpl.netduracolour.com Research on related acid brown dyes, such as Acid Brown 340 and Acid Brown 75, highlights investigations into their removal from aqueous solutions using various adsorption techniques. wecmelive.commedchemexpress.com Studies on other acid dyes, like C.I. Acid Red 114 and C.I. Acid Blue 113, demonstrate research into their degradation using advanced oxidation processes and photocatalytic methods. researchgate.netmdpi.com These trajectories indicate a broader research effort aimed at understanding the behavior of acid dyes and developing strategies to mitigate their environmental impact. The chromophores within acid dyes are central to their color properties and are often targets in degradation studies aimed at breaking down the colored molecules.

Methodological Approaches in Acid Dye Investigation

Investigating acid dyes involves a range of methodological approaches spanning chemical synthesis, application studies, and environmental analysis. For the synthesis and characterization of new acid dyes or modified chromophores, standard organic chemistry techniques and spectroscopic methods (such as Infrared, Ultraviolet, and Nuclear Magnetic Resonance spectroscopy) are employed. nih.gov In the context of industrial application, research methodologies may involve optimizing dyeing parameters such as temperature, dye concentration, and time to achieve desired color penetration and uptake on different materials like wood. researchgate.netdntb.gov.ua

Environmental research on acid dyes heavily relies on analytical techniques to detect and quantify dyes in wastewater. Liquid chromatography coupled with detectors such as absorbance or mass spectrometry is frequently used for the simultaneous determination of dye mixtures. mdpi.com Sample preparation techniques, including various extraction methods, are crucial steps in the analytical process, with a growing emphasis on developing sustainable and miniaturized approaches. mdpi.com

Furthermore, research into the removal and degradation of acid dyes employs various experimental methodologies. Adsorption studies, for instance, involve synthesizing and testing different adsorbent materials for their efficiency in removing dyes from aqueous solutions. wecmelive.commedchemexpress.com Degradation studies utilize advanced oxidation processes (AOPs) or biological methods, and their effectiveness is often evaluated by monitoring parameters like color removal and COD reduction. researchgate.netmdpi.com Response surface methodology (RSM) is a statistical technique frequently applied to optimize experimental parameters in dye removal and degradation processes, allowing for the assessment of the interactive effects of different factors. researchgate.netacs.orgmdpi.comresearchgate.netdntb.gov.ua

Below is a table summarizing some research findings related to acid dye removal:

Dye	Removal Method	Key Finding / Efficiency	Source
Acid Violet 17	Adsorption using biochar	Maximal dye uptake of 29 mg/g at 40 °C. Langmuir isotherm best fit. acs.org	acs.org
Acid Brown 340	Adsorption on silica (B1680970) monolith particles	Effective removal; optimum conditions identified (pH, contact time, adsorbent dose, concentration). wecmelive.com	wecmelive.com
Acid Brown 75	Adsorption by bentone (B1170601) clay	Can be adsorbed and removed by bentone clay. medchemexpress.com	medchemexpress.com
Acid Blue 113	Photocatalytic degradation (UV-C/TiO2)	Degradation efficiency of 98.7% under optimum conditions. pH was most significant factor. mdpi.com	mdpi.com
Acid Red 88	Photocatalytic degradation (UV-C/TiO2)	Degradation efficiency of 99.6% under optimum conditions. Initial dye concentration was most significant factor. mdpi.com	mdpi.com
Acid Brown 349	Chemical degradation (H2O2, NaOCl)	Significant COD and color removal; H2O2 increased degradation efficiency to 90%. researchgate.net	researchgate.net
Acid Brown 14	Electrochemical removal	95.07% removal efficiency within 5 minutes at best conditions. researchgate.net	researchgate.net

Advanced Synthetic Methodologies and Structural Elucidation in Research

Chemical Synthesis Pathways for Acid Brown Dyes

Azo dyes, which include many acid brown dyes, are primarily synthesized through a diazotization and coupling reaction. nih.gov This process involves the reaction of a primary aromatic amine with nitrous acid to form a diazonium salt, which then reacts with an electron-rich coupling component, such as a phenol (B47542) or an aniline, via an electrophilic aromatic substitution mechanism. nih.gov

Mechanistic Studies of Azo Bond Formation in Acid Brown Dye Synthesis

Mechanistic studies investigating azo bond formation provide insights into the reaction pathways and factors influencing the efficiency and selectivity of the synthesis. The formation of the azo group (-N=N-) is a key step in the synthesis of azo dyes. mdpi.comnih.gov Research has explored various synthetic strategies for accessing (hetero)aryl functionalized azo compounds, including oxidative dimerization of aromatic amines, reductive dimerization of nitrobenzenes, the Mills reaction, diazonium coupling, and oxidative dehydrogenation. rsc.org Mechanistic studies, sometimes employing techniques like density functional theory computations, offer insights into the events leading to azo group formation. rsc.org

Derivatization Strategies for Modified Acid Brown Chromophores

Derivatization strategies are employed to modify the chromophoric properties of acid brown dyes, potentially altering their color, fastness properties, or other characteristics. This can involve introducing different functional groups or modifying the existing molecular structure. While specific examples for C.I. Acid Brown 254 are not detailed, research on derivatization of other chromophores exists. For instance, chemical derivatization can transform compounds with low UV absorbance into products with enhanced absorbance at specific wavelengths by incorporating a chromophoric moiety into specific functionalities. semanticscholar.org Examples include using reagents like m-toluoyl chloride and benzoyl chloride to insert aromatic chromophoric moieties. semanticscholar.org

Impurity Profiling and Formation Pathways in Commercial Acid Brown Dye Batches

Commercial dye batches can contain various impurities resulting from the synthesis process or degradation pathways. Impurity profiling is crucial for understanding the composition of commercial dyes and identifying potential byproducts. Studies on other acid dyes, such as C.I. Acid Black 194 (a metal-complex azo dye), have utilized techniques like reversed-phase HPLC, Capillary Zone Electrophoresis (CZE), and Micellar ElectroKinetic Chromatography (MECK) to detect and separate impurities. researchgate.netresearchgate.net These studies have successfully separated numerous compounds present in commercial samples, including positional isomers and impurities. researchgate.netresearchgate.net The identification of isolated impurities can be achieved through techniques like mass spectrometry and NMR. researchgate.netresearchgate.net Possible synthetic pathways for impurity formation have also been investigated for related dyes. researchgate.net

Spectroscopic and Chromatographic Techniques for Structural Analysis in Research

Spectroscopic and chromatographic techniques are indispensable tools for the structural analysis and characterization of acid brown dyes in research.

Advanced Spectroscopic Methods for this compound Structure Characterization

Spectroscopic methods provide detailed information about the molecular structure and functional groups of this compound. While direct spectroscopic data specifically for this compound is not extensively provided in the search results, research on similar dyes and organic compounds highlights the utility of various techniques. Infrared (IR), ultraviolet-visible (UV-Vis), and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used for structural characterization of organic compounds, including dyes. nih.govmdpi.commdpi.com UV-Vis spectroscopy can be used to quantify the absorption properties of chromophoric substances and provides information about the electronic transitions within the molecule. utwente.nl FTIR spectroscopy provides information about the vibrational modes of the molecule, helping to identify functional groups. mdpi.commdpi.com NMR spectroscopy, including 1H and 13C NMR, offers detailed insights into the molecular skeleton and proton and carbon environments. mdpi.commdpi.com Mass spectrometry is another powerful technique used in conjunction with chromatography for identification and structural elucidation, particularly for complex mixtures and impurities. researchgate.netresearchgate.netmdpi.com

Chromatographic Separation Techniques for Acid Brown Dye Isomers and Related Compounds

Chromatographic techniques are essential for separating complex mixtures of dyes, including isomers and related compounds, allowing for their individual analysis and characterization. High-Performance Liquid Chromatography (HPLC), particularly reversed-phase HPLC, is a widely used technique for the analysis of dyes. researchgate.netmaajournal.comdmu.dk Capillary Electrophoresis (CE), including Micellar ElectroKinetic Chromatography (MECK), has also proven effective in separating complex dye mixtures, offering high resolution. researchgate.netresearchgate.net These techniques can separate numerous components in commercial dye samples that might be undetectable by other methods. researchgate.netresearchgate.net The choice of stationary phase, mobile phase composition, and detection method are critical for achieving optimal separation of acid brown dye isomers and related compounds. researchgate.netmaajournal.comdmu.dk

Chromatographic Separation Example (Based on related dye C.I. Acid Black 194):

Micellar ElectroKinetic Chromatography (MECK) using SDS in tetraborate (B1243019) buffer has shown excellent separation of components in commercial samples of C.I. Acid Black 194, separating over twelve compounds, including positional isomers and impurities, within approximately 8 minutes. researchgate.netresearchgate.net

Table: Chromatographic Separation of C.I. Acid Black 194 Components by MECK

Peak Number	Compound Type
1	Yellow impurity
2, 3, 5	Metal complex isomers
6	Free organic ligand
Others	Various impurities

Mass Spectrometric Applications in Acid Brown Dye Research

Mass spectrometry (MS) plays a crucial role in the structural elucidation and analysis of acid brown dyes, providing vital information regarding their molecular weight, elemental composition, and structural fragments. Given the complexity of synthetic dyes, which often exist as mixtures of closely related compounds, isomers, and impurities, MS techniques, particularly when coupled with separation methods, are indispensable analytical tools.

Various ionization techniques are applied to acid brown dyes depending on their chemical properties. Electrospray ionization (ESI) is frequently employed for its suitability in analyzing polar and ionic compounds, such as sulfonated acid dyes. In negative ion mode ESI-MS, acid dyes typically yield deprotonated molecular ions, represented as [M-xH]x-, where 'x' denotes the number of acidic groups (sulfonic and carboxylic acids). Adduct ions, such as those formed with sodium ([M-(x+y)H + yNa]x-), may also be observed, particularly as these dyes are often in the form of sodium salts. upce.cz The relative abundance of lower-charged ions tends to decrease with an increasing number of acidic groups. upce.cz

Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) MS is another soft ionization technique that has proven effective for the characterization and identification of dyes. core.ac.uk MALDI-TOF MS can provide characteristic mass signals for either the molecular ion or significant fragment ions. core.ac.uk By examining both positive and negative ion spectra, MALDI-TOF MS can also aid in the quick classification of a dye as acidic or basic. core.ac.uk This technique is particularly advantageous when dealing with very small sample quantities, such as those encountered in forensic analysis or the study of historical textiles. core.ac.uk

Hyphenated techniques, combining mass spectrometry with chromatographic separation methods, offer enhanced analytical capabilities for complex dye samples. Liquid chromatography-mass spectrometry (LC-MS), including LC-ESI-MS and LC-MS/MS, is widely used for separating components within a dye mixture before their detection and characterization by MS. unl.pt, iultcs.org This allows for the identification of individual chromophores, isomers, and impurities present in commercial dye formulations. researchgate.net Tandem mass spectrometry (MS/MS) provides further structural detail by fragmenting selected ions and analyzing the resulting fragment ions, yielding characteristic fragmentation patterns that can help differentiate between compounds with similar molecular weights or closely related structures. unl.pt, mdpi.com

Gas chromatography-mass spectrometry (GC-MS) is typically applied to the analysis of more volatile compounds, often used to identify degradation products of dyes after various treatment processes like oxidation. researchgate.net

Research findings utilizing mass spectrometry in the study of acid brown dyes and related compounds highlight the power of these techniques in understanding dye composition and behavior. For instance, studies on the oxidative decomposition of acid brown dyes have employed GC-MS to identify intermediate degradation products. researchgate.net Analysis of commercial metal-based dyes, including Acid Brown 432 and Acid Brown 434, using techniques like micellar electrokinetic chromatography coupled with ESI-MS has revealed the presence and distribution of various components and impurities within these formulations. researchgate.net The interpretation of MS data, including molecular ions and characteristic fragment ions, is fundamental to confirming the structure of synthesized dyes and identifying unknown components in complex mixtures. samipubco.com, tjnpr.org, iultcs.org

While specific detailed mass spectrometric data for this compound were not found in the immediate search results, the general principles and applications of MS discussed for similar acid brown dyes and acid dyes are directly applicable to its analysis. Researchers would typically use techniques like LC-ESI-MS or MALDI-TOF MS to determine its molecular weight, investigate its purity, and potentially elucidate structural features through fragmentation analysis.

Illustrative Mass Spectrometric Data (Hypothetical Example based on typical acid dye analysis)

The following table presents hypothetical mass spectrometric data illustrating the types of ions that might be observed during the ESI-MS analysis of a sulfonated acid brown dye.

m/z Value	Ion Type	Proposed Fragment/Structure Information (Illustrative)
[M-2H]2-	Doubly deprotonated molecular ion	Provides molecular weight information
[M-H]-	Singly deprotonated molecular ion	Provides molecular weight information
[M+Na-2H]-	Sodium adduct ion	Indicates presence of sodium salt
Fragment 1	Fragment ion	Suggests loss of a specific functional group (e.g., SO3)
Fragment 2	Fragment ion	Suggests cleavage at an azo bond or other labile site

Note: This table provides hypothetical data points for illustrative purposes only, based on common observations in the mass spectrometry of sulfonated azo dyes. Actual m/z values and fragmentation patterns for this compound would be specific to its unique chemical structure.

Mass spectrometric analysis, often in conjunction with chromatographic separation, remains an essential technique for the comprehensive characterization of acid brown dyes, contributing significantly to research in areas such as synthesis, degradation studies, and quality control.

Environmental Remediation and Transformation Dynamics of C.i. Acid Brown 254

Advanced Oxidation Processes (AOPs) for C.I. Acid Brown 254 Degradation

AOPs encompass a variety of techniques that utilize strong oxidizing agents and/or catalysts, often in combination with radiation, to produce potent radical species mdpi.com. These processes have been investigated for their efficacy in decolorizing and degrading various acid dyes, including those structurally related to this compound researchgate.netresearchgate.net.

Photocatalytic Degradation Mechanisms and Kinetic Modeling

Photocatalytic degradation is an AOP that utilizes semiconductor catalysts irradiated with UV or visible light to generate electron-hole pairs, which subsequently react with water and oxygen to produce reactive oxygen species, including hydroxyl radicals unlv.edunih.gov. The kinetics of photocatalytic degradation are often described by models such as the Langmuir-Hinshelwood model, which considers the adsorption of the pollutant onto the catalyst surface as a key step opensciencepublications.com.

Semiconductor nanomaterials like titanium dioxide (TiO2) and zinc oxide (ZnO) are widely studied heterogeneous photocatalysts due to their stability, efficiency, low cost, and ability to generate reactive oxygen species researchgate.netnih.govresearchgate.net. Studies have compared the photocatalytic efficiency of ZnO and TiO2 in degrading acid dyes. For instance, in the photocatalytic decolorization of Remazol Red RR, both ZnO and TiO2 were found to be active, with ZnO showing slightly higher efficiency under 365 nm UV light, while TiO2 performed better under 254 nm UV researchgate.net. Regarding mineralization (measured by TOC removal), TiO2 generally performs better than ZnO irrespective of the UV wavelength researchgate.net. The effectiveness of these catalysts is influenced by factors such as catalyst loading, initial dye concentration, pH, and light intensity researchgate.net. The band gap energies of ZnO and TiO2 are around 3.3 eV, which allows them to utilize UV light effectively researchgate.net. Strategies to enhance their photocatalytic performance, such as doping with metals or forming nanocomposites, are also being explored to improve electron-hole separation and extend their activity into the visible light spectrum nih.govmdpi.com.

Combining UV irradiation with chemical oxidants like hydrogen peroxide (H2O2) or persulphate (S2O8²⁻) can significantly enhance the generation of hydroxyl and sulfate (B86663) radicals, leading to improved degradation efficiency mdpi.comnih.govmdpi.com. UV light can directly photolyze H2O2 and persulphate to produce these radicals mdpi.commdpi.comsemanticscholar.org. For example, the UV/H2O2 process involves the photodecomposition of H2O2 into •OH radicals mdpi.comsemanticscholar.org. Similarly, UV irradiation can activate persulphate to generate sulfate radicals (SO4•⁻) and hydroxyl radicals nih.govmdpi.com. The UV/persulphate process has shown effectiveness in degrading various dyes, with the degradation often following pseudo-first-order kinetics nih.govmdpi.com. The presence of transition metals can further activate persulphate, increasing radical generation researchgate.netcsic.es. Ultrasound can also contribute to dye degradation through cavitation, which can induce the formation of hydroxyl radicals and enhance the efficiency of other AOPs researchgate.netmdpi.commdpi.com. Studies have shown that combining ultrasound with H2O2 can increase degradation efficiency mdpi.com. Hybrid processes combining UV, ultrasound, and chemical oxidants have demonstrated high decolorization rates for various organic pollutants mdpi.com.

Heterogeneous Photocatalysis with Semiconductor Nanomaterials (e.g., ZnO, TiO2)

Fenton and Fenton-like Processes for Oxidative Decolorization

Fenton and Fenton-like processes are powerful AOPs that rely on the catalytic decomposition of hydrogen peroxide by iron ions (Fe²⁺ for Fenton) or other transition metals (for Fenton-like processes) to generate hydroxyl radicals researchgate.netmdpi.comomu.edu.tr. These processes are effective for the decolorization and degradation of a wide range of organic pollutants, including dyes researchgate.netmdpi.com.

Fenton and Fenton-like reactions primarily generate highly reactive hydroxyl radicals (•OH), which are the main species responsible for the oxidation of organic compounds mdpi.commdpi.comomu.edu.tr. In Fenton systems (Fe²⁺/H2O2), the reaction between Fe²⁺ and H2O2 produces •OH radicals mdpi.comomu.edu.tr. Fenton-like processes can involve other transition metals or alternative oxidants. For instance, systems utilizing Fe(II) and chlorine species can generate Cl2⁻ radicals, which also contribute to the oxidative process, although •OH radicals are often the dominant species researchgate.net. Radical scavenger studies are employed to identify the specific radical species involved in the degradation pathways researchgate.net. The degradation of azo dyes by hydroxyl radicals can involve the cleavage of azo bonds and the formation of intermediate products such as aromatic amines and quinones, which can undergo further oxidation researchgate.netohsu.edu.

Transition metals play a crucial role as catalysts in various AOPs, particularly in Fenton and Fenton-like processes, and in activating persulphate researchgate.netresearchgate.netomu.edu.tralfa-chemistry.comiwaponline.com. Iron is the key transition metal in Fenton chemistry, catalyzing the generation of •OH radicals from H2O2 mdpi.comomu.edu.tr. Other transition metals, such as copper, cobalt, and manganese, can also activate H2O2 or persulphate in Fenton-like reactions, generating reactive radicals for pollutant degradation researchgate.netcsic.esalfa-chemistry.comacs.org. The efficiency of these processes is influenced by the type and concentration of the metal catalyst, as well as parameters like pH and the concentration of the oxidant researchgate.netmdpi.com. Transition metal-catalyzed AOPs are effective in decolorizing dyes and reducing parameters like Chemical Oxygen Demand (COD) researchgate.net.

Table 1: Examples of AOPs and their application in dye degradation

Process Type	Catalyst/Oxidant Combination	Light/Energy Source	Key Radical Species Generated	Example Application (Dye Type)	Reference
Heterogeneous Photocatalysis	TiO2, ZnO	UV/Visible Light	•OH, O2•⁻	Acid Dyes, Azo Dyes, Remazol Red RR	researchgate.netnih.govresearchgate.net
UV/Chemical Oxidant	UV/H2O2	UV	•OH	Acid Dyes, Tannic Acid, Rhodamine B	mdpi.comsemanticscholar.orgajol.info
UV/Persulphate	UV/S2O8²⁻	UV	SO4•⁻, •OH	Acid Brown 14, Crystal Violet, Methylene Blue, Methyl Orange, Rhodamine B	researchgate.netnih.govmdpi.com
Ultrasound/Chemical Oxidant	US/H2O2	Ultrasound	•OH	Acid Brown 83	mdpi.com
Fenton Process	Fe²⁺/H2O2	None (or Light)	•OH	Various Dyes, Melanoidin	researchgate.netmdpi.com
Fenton-like Process	Fe(II)/Chlorine	None	Cl2⁻, •OH, Cl•, ClO•	C.I. Acid Brown 349	researchgate.net
Fenton-like Process	Transition Metals (Co²⁺, Fe²⁺, Cu²⁺)/Persulphate	None (or Light)	SO4•⁻, •OH	Acid Brown 14	researchgate.net

Table 2: Selected Research Findings on Dye Degradation by AOPs

Dye (Example)	Process	Conditions	Key Findings	Reference
Remazol Red RR	ZnO Photocatalysis	UV-C light, pH 10 (for ZnO)	ZnO showed slightly higher decolorization efficiency than TiO2 under 365 nm UV; TiO2 better TOC removal researchgate.net.	researchgate.net
Acid Brown 14	Photo-electro-oxidation + Persulphate	UV light (2.08mW/cm²), pH 4, 200 mA, 3mM PMS ± Transition Metals (Fe²⁺)	Addition of Fe²⁺ increased decolorization from 80.9% to 97% in 20 min. Sulfate and hydroxyl radicals were equally effective. researchgate.net.	researchgate.net
C.I. Acid Brown 349	Fenton-like (Fe(II)/NaClO)	Various Fe²⁺ and NaClO doses, pH, temperature	High decolorisation (∼100%) achieved under optimal conditions. Cl2⁻ played a dominant role, though •OH, Cl•, and ClO• also formed researchgate.net.	researchgate.net
Melanoidin	Photo-Fenton (Fe²⁺/H2O2/UV-C)	Various Fe²⁺ and H2O2 concentrations, pH, UV-C intensity	Decolorization rate of photo-Fenton > sono-photo-Fenton > sono-Fenton > Fenton. UV-C light played an important role in •OH generation mdpi.com.	mdpi.com
Acid Brown 83	US/H2O2/H2SO4 ± Fe(II)	Ultrasound, H2O2, Sulfuric Acid ± Fe(II)	Ultrasound increased degradation efficiency in all cases. Best results with Fe(II) presence (95% degradation) mdpi.com.	mdpi.com

Investigation of Radical Species and Reaction Pathways (e.g., Cl2⁻, OH)

Electrochemical Treatment Methods for Dye Effluents

Electrochemical methods have emerged as promising technologies for the treatment of dye-containing wastewater due to their ability to degrade complex organic molecules through oxidation or reduction reactions. These methods typically involve the use of electrodes to generate reactive species or directly transfer electrons to the dye molecules.

Studies on the electrochemical degradation of various azo dyes, structurally similar to components found in some acid brown dyes, have demonstrated the potential of this approach. For instance, the electrochemical oxidation of C.I. Direct Red 254 showed almost complete color removal within 24 hours using a BaPb₀.₉Sb₀.₁O₃-δ anode. peacta.org While complete mineralization (reduction of organic carbon) can be challenging, significant COD (Chemical Oxygen Demand) and TOC (Total Organic Carbon) removals have been observed for some dyes. peacta.org

The efficiency of electrochemical degradation is influenced by factors such as electrode material, current density, and the presence of electrolytes. The use of high oxygen overvoltage anodes can lead to the electrogeneration of hydroxyl radicals, which play a crucial role in the mineralization of organic pollutants. peacta.org The presence of chloride ions in the electrolyte can also enhance degradation through the formation of electrogenerated hypochlorite (B82951) ions, contributing to indirect oxidation. nih.gov However, electrode fouling due to polymer formation on the electrode surface at lower current densities can impede the process. peacta.orgnih.gov

Ozonation and Combined Oxidation Strategies

Ozonation, a powerful advanced oxidation process (AOP), utilizes ozone (O₃) to degrade organic pollutants in water. Ozone can react directly with double bonds and aromatic systems in dye molecules or indirectly through the formation of highly reactive hydroxyl radicals, especially at higher pH values. researchgate.net

Combined oxidation strategies, integrating ozonation with other methods like electrocoagulation, have shown enhanced decolorization efficiency for acid dyes. For example, ozone-assisted electrocoagulation in a rectangular internal-loop airlift reactor demonstrated successful decolorization of synthetic wastewater containing Acid Brown 214, achieving 100% dye removal efficiency under optimal conditions. researchgate.net This integrated approach was found to be more effective than individual ozonation or electrocoagulation processes. researchgate.net

Research on the ozonation of other azo dyes, such as Acid Black 1, has indicated that while complete color removal can be rapid, the degradation of aromatic structures may occur at slower rates. researchgate.net The presence of impurities like chloride ions can influence the ozonation rate, potentially through reactions that generate less reactive species. researchgate.net

Adsorption-Based Removal of this compound from Aqueous Systems

Adsorption is a widely used and effective method for removing dyes from wastewater due to its relatively low cost, ease of operation, and high removal efficiency. rsc.org This process involves the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent material.

The effectiveness of adsorption is influenced by the properties of both the dye and the adsorbent, as well as operating parameters such as pH, contact time, temperature, and initial dye concentration. wecmelive.comresearchgate.net Acid dyes, being anionic, often exhibit higher adsorption capacities on cationic or positively charged adsorbent surfaces, particularly under acidic conditions where the dye molecules are less dissociated and the adsorbent surface is more positively charged. whiterose.ac.uk

Development and Characterization of Novel Adsorbent Materials

The search for efficient and cost-effective adsorbents for dye removal has led to the development and characterization of various novel materials, including those derived from biomass, silica (B1680970), and modified polymers.

Lignocellulosic biomass, an abundant and low-cost resource, has been extensively investigated as a precursor for adsorbents. mdpi.comeeer.org These materials, composed primarily of cellulose (B213188), hemicellulose, and lignin (B12514952), possess functional groups like hydroxyl and carboxyl groups that can interact with dye molecules. eeer.orgmdpi.com

While raw lignocellulosic materials may have limited adsorption capacity for anionic dyes due to their weakly anionic nature, chemical modifications can enhance their performance. whiterose.ac.ukeeer.org For instance, modification with citric acid can increase the carboxylic content, improving the adsorption of certain pollutants. ncsu.edunih.gov Other modifications, such as those involving amines or quaternary ammonium (B1175870) compounds, can introduce cationic sites that are more effective for binding anionic dyes. whiterose.ac.ukencyclopedia.pub

Studies have shown varying adsorption capacities of lignocellulosic adsorbents for different dyes. For example, modified rice husk and brown algae have shown promising adsorption capabilities for various dyes. mdpi.commdpi.com The adsorption capacity is influenced by factors such as the type of biomass, the modification method, and the specific dye structure. whiterose.ac.ukmdpi.com

Silica-based materials, including silica gel and modified silica particles, have been explored as adsorbents for dye removal. wecmelive.comresearchgate.net Their high surface area, porosity, and tunable surface chemistry make them suitable for this application. wecmelive.com

Novel silica monolith particles synthesized through sol-gel processes have shown effectiveness in removing Acid Brown 340 from aqueous solutions. wecmelive.com These materials offer advantages such as enlarged surface area, high permeability, and mechanical strength. wecmelive.com The adsorption capacity of silica-based adsorbents can be influenced by factors like pH and contact time. wecmelive.com

Nanocomposites incorporating silica with other materials have also been developed to enhance adsorption properties. For example, chitosan (B1678972) hydrogel/SiO₂ composites have been used to treat various dyes, showing different adsorption capacities depending on the dye. semanticscholar.org Bio-nanocomposites based on whey protein nanofibrils and montmorillonite (B579905) nano-clay have also demonstrated the ability to adsorb acid dyes. biorxiv.org

Modified polymeric materials and fibers offer another avenue for developing effective dye adsorbents. The chemical structure of polymers can be tailored to introduce functional groups that enhance interactions with dye molecules. nih.gov

Studies have investigated the use of various modified polymeric adsorbents for dye removal. For instance, aminized cellulose acetate (B1210297) nanofibers have been explored for the removal of Acid Brown 354, with optimal adsorption observed under acidic conditions. The anionic nature of Acid Brown 354 necessitates strong protonation of the adsorbent for effective electrostatic binding.

Silica-Based Adsorbents and Nanocomposites

Adsorption Kinetics and Equilibrium Modeling

Adsorption is a widely used method for removing dyes from wastewater due to its effectiveness and relatively low cost alfa-chemistry.com. The study of adsorption kinetics and equilibrium helps in understanding the rate of dye uptake by an adsorbent and the maximum adsorption capacity. While specific studies on the adsorption kinetics and equilibrium modeling of this compound are limited in the consulted literature, general principles applied to other acid dyes provide a framework for understanding its potential behavior.

Pseudo-First and Pseudo-Second Order Kinetic Models

Adsorption kinetics are often described using kinetic models such as the pseudo-first-order and pseudo-second-order models nih.govcncolorchem.com. The pseudo-first-order model suggests that the rate of adsorption is proportional to the concentration of the solute in the solution. The pseudo-second-order model, conversely, proposes that the rate-limiting step is the adsorption process itself, involving chemical interactions between the adsorbate and the adsorbent surface nih.gov. Studies on the adsorption of various acid dyes onto different adsorbents have shown that the pseudo-second-order kinetic model often provides a better fit to experimental data compared to the pseudo-first-order model, suggesting that chemisorption plays a significant role in the adsorption process cncolorchem.com.

Langmuir, Freundlich, and Redlich–Peterson Isotherm Analysis

Adsorption equilibrium describes how dye molecules distribute between the liquid phase and the solid adsorbent surface at equilibrium. This relationship is commonly analyzed using adsorption isotherm models such as the Langmuir, Freundlich, and Redlich–Peterson isotherms nih.gov. The Langmuir isotherm model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical adsorption sites nih.gov. The Freundlich isotherm model is an empirical model that describes multilayer adsorption on heterogeneous surfaces nih.gov. The Redlich–Peterson isotherm is a hybrid model that incorporates features of both Langmuir and Freundlich isotherms and can be applied to both homogeneous and heterogeneous systems nih.gov. Studies on the adsorption of other acid brown dyes, such as Acid Brown 354, have indicated that the Freundlich model can provide a good fit to the adsorption isotherm data, suggesting a strong interaction between the dye and the adsorbent surface. For other acid dyes, the Langmuir or Sips models have also been found to provide good fits, depending on the specific dye and adsorbent nih.gov.

Fundamental Adsorption Mechanisms and Surface Interactions

The adsorption of acid dyes is driven by various fundamental mechanisms and surface interactions between the dye molecules and the adsorbent material.

Role of Electrostatic Interactions and pH Influence

Electrostatic interactions play a crucial role in the adsorption of acid dyes, which are anionic in nature due to the presence of sulfonate groups. The pH of the solution significantly influences these interactions and, consequently, the adsorption efficiency. In acidic environments, the surface of many adsorbents becomes positively charged due to protonation of functional groups. This positive charge enhances the electrostatic attraction between the adsorbent surface and the negatively charged acid dye anions, leading to increased adsorption. As the pH increases towards neutral or alkaline conditions, the positive charge on the adsorbent surface may decrease or become negative, leading to increased electrostatic repulsion between the adsorbent and the dye anions and a decrease in adsorption efficiency. Studies on the adsorption of acid dyes have frequently observed maximum adsorption capacity at acidic pH values.

Biodegradation and Bioremediation Pathways for Acid Brown Dyes

Biodegradation and bioremediation offer environmentally friendly approaches for the removal and transformation of acid brown dyes. Microorganisms, including bacteria and fungi, are capable of degrading textile dyes through various enzymatic processes. Many acid brown dyes are azo dyes, characterized by the presence of azo bonds (-N=N-). The biodegradation of azo dyes often initiates with the reductive cleavage of the azo bond, typically under anaerobic conditions. This cleavage breaks down the complex dye molecule into simpler aromatic amines, which may still be colored and potentially toxic.

Complete mineralization of azo dyes usually requires a sequential process involving both anaerobic and aerobic stages. Following the initial anaerobic azo bond reduction, the resulting aromatic amines can be further degraded into less harmful or non-toxic compounds under aerobic conditions by different microbial consortia. Studies on the biodegradation of other acid dyes, such as C.I. Acid Red 114 and C.I. Acid Red 88, have demonstrated the effectiveness of anaerobic or sequential anaerobic-aerobic processes in achieving decolorization and reducing the chemical oxygen demand (COD). While pure bacterial strains can contribute to decolorization, microbial consortia often exhibit enhanced degradation abilities and can lead to a higher degree of mineralization. The specific metabolic pathways and the extent of biodegradation can vary depending on the microbial species involved and the structure of the acid brown dye.

Microbial Degradation Mechanisms and Enzymatic Roles

Microorganisms, including bacteria and fungi, possess diverse metabolic capabilities that enable them to degrade textile dyes. The degradation of azo dyes, which constitute a significant class of textile dyes, often involves the reductive cleavage of the azo bond (-N=N-) by microbial enzymes. tandfonline.comwur.nl This process typically occurs under anaerobic conditions and results in the formation of aromatic amines. wur.nl

Key enzymatic roles in microbial dye degradation include:

Azoreductases: These intracellular enzymes catalyze the reductive cleavage of azo bonds, a primary step in the decolorization of azo dyes. tandfonline.com

Oxygenases: Under aerobic conditions, oxygenases, such as dioxygenases and monooxygenases, are crucial for the further breakdown of the aromatic amines produced during anaerobic azo bond cleavage. tandfonline.commdpi.com These enzymes facilitate the ring cleavage of aromatic compounds, transforming them into simpler, less toxic molecules. mdpi.com

Laccases: These extracellular enzymes, primarily produced by fungi, are capable of oxidizing a wide range of aromatic compounds, contributing to the breakdown of complex dye structures. tandfonline.comtandfonline.com Fungal enzymes like manganese peroxidase and lignin peroxidase also play significant roles in dye decolorization. tandfonline.comtandfonline.com

Microbial consortia, consisting of multiple bacterial or fungal species, often demonstrate enhanced dye removal efficiency compared to pure cultures due to their combined metabolic activities and increased resistance to environmental changes and toxic chemicals. tandfonline.comtandfonline.com The synergistic interaction between different microbes can lead to more complete degradation of complex dye molecules. tandfonline.com

Bioreactor Configurations for Enhanced Dye Removal

The efficiency of microbial dye degradation can be significantly influenced by the bioreactor configuration employed. Various bioreactor types have been investigated for the treatment of dye-containing wastewater, aiming to optimize conditions for microbial activity and mass transfer. researchgate.net

Common bioreactor configurations used for enhanced dye removal include:

Batch Reactors: These are simple systems where wastewater and microorganisms are mixed and treated for a specific period. While straightforward, they can be less efficient for continuous treatment. researchgate.netmdpi.com

Continuous Stirred Tank Reactors (CSTRs): CSTRs involve continuous inflow of wastewater and outflow of treated effluent, with constant mixing. They offer better control over reaction conditions but can sometimes face challenges with biomass retention. researchgate.net Studies using CSTRs with fungal isolates have shown notable color removal efficiencies for certain acid dyes. researchgate.net

Sequential Batch Reactors (SBRs): SBRs operate in cycles, including fill, react (aerobic and/or anaerobic), settle, and draw phases. This configuration allows for flexibility in controlling aerobic and anaerobic conditions, which is beneficial for the complete degradation of azo dyes. researchgate.netmdpi.com

Packed Bed Bioreactors: These reactors contain a solid support material on which microorganisms are immobilized, allowing for high biomass retention and efficient treatment. mdpi.com

Membrane Bioreactors (MBRs): MBRs integrate biological treatment with membrane filtration, offering high-quality effluent and efficient biomass separation. They are considered suitable for treating dyeing wastewater, particularly in combined anaerobic-aerobic systems. mdpi.com

Upflow Anaerobic Sludge Blanket (UASB) Reactors: UASB reactors are often used for anaerobic treatment, where wastewater flows upward through a sludge bed containing anaerobic microorganisms. They can be effective for the initial reductive cleavage of azo dyes. researchgate.net

Sequential anaerobic-aerobic bioreactor systems are particularly effective for the complete mineralization of azo dyes. The anaerobic stage facilitates the reductive cleavage of azo bonds, while the subsequent aerobic stage allows for the degradation of the resulting aromatic amines. wur.nlresearchgate.netscribd.com

Here is an example of data that could be presented in a table based on research findings on dye removal efficiency in different bioreactor types:

Bioreactor Type	Microorganism/Consortium	Dye(s) Treated	Initial Concentration	Removal Efficiency	Reference
Stirred Tank Bioreactor (Batch)	Aspergillus tamarii (Fungus)	Acid Brown 45, Acid Blue 158	100 mg/L	90.0 ± 0.20% (AB45), 74.00 ± 0.10% (AB158)	researchgate.net
Stirred Tank Bioreactor (CSTR)	Aspergillus tamarii (Fungus)	Acid Brown 45, Acid Blue 158	100 mg/L	64.50 ± 0.10% (AB45), 45.0 ± 0.10% (AB158)	researchgate.net
Sequential Anoxic-Aerobic	Microbial Consortium	C.I. Acid Red 88	Not specified	98% Color Removal, 95% COD Removal	scribd.com
Packed Bed Bioreactor	Brevibacillus parabrevis	High dye concentration (up to 500 ppm)	500 ppm	88.92% (immobilized cells)	mdpi.com

Environmental Fate Modeling and Pathway Prediction

Understanding the environmental fate of this compound involves assessing its distribution, persistence, and transformation in various environmental compartments such as water, soil, and sediment. Environmental fate modeling and pathway prediction tools are valuable for estimating the behavior of chemicals in the environment. canada.caepa.gov

While specific fate modeling data for this compound may not be extensively available in the provided search results, general principles of dye fate and transport can be inferred. The physical and chemical properties of a dye, such as its solubility, molecular structure, and charge, influence its distribution between water, soil, and sediment. canada.ca Acid dyes, being anionic, tend to be more soluble in water but can interact with positively charged sites in soil and sediment.

Pathway prediction for the degradation of complex organic molecules like this compound often involves identifying potential cleavage sites and transformation reactions mediated by chemical or biological processes. For azo dyes, the primary biological degradation pathway typically begins with the reductive cleavage of the azo bond. wur.nl The resulting aromatic amines may then undergo further transformations, including hydroxylation, ring cleavage, and eventual mineralization to carbon dioxide, water, and inorganic compounds under aerobic conditions. tandfonline.comwur.nl

Analytical and Spectroscopic Characterization in Environmental Matrices

Quantitative and Qualitative Analysis of C.I. Acid Brown 254 in Complex Media

Analyzing complex environmental matrices requires sensitive and selective methods to isolate, separate, and quantify target compounds like this compound from potentially interfering substances.

High-Performance Liquid Chromatography (HPLC) for Trace Analysis

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the separation and quantification of textile dyes, including acid dyes, in various matrices such as water and textiles. researchgate.net HPLC, often coupled with detectors like UV-Vis or diode-array detection (DAD), plays a significant role in obtaining information about environmental pollution by dyes. researchgate.net The method involves extracting dyes from the matrix, followed by chromatographic separation based on their interactions with a stationary phase and a mobile phase. While the search results did not provide specific detailed research findings or data tables solely focused on this compound analysis by HPLC, the general applicability of HPLC for the analysis of acid dyes in environmental samples is well-established. researchgate.netnajah.edu For instance, HPLC-DAD methods have been developed for the determination of various organic compounds, including those relevant in industrial effluents like black liquor from pulp and paper mills. cnrs.fr The sensitivity of HPLC can be enhanced by optimizing parameters such as the mobile phase composition and detector wavelength. najah.edu

Capillary Electrophoresis and Micellar Electrokinetic Chromatography (MEKC)

Capillary Electrophoresis (CE) and its variant, Micellar Electrokinetic Chromatography (MEKC), are powerful techniques for the separation of ionic compounds, including acid dyes. researchgate.netmdpi.com CE offers advantages such as rapid analysis times and high separation efficiency, requiring only small sample volumes. epa.gov In CE, charged molecules migrate and separate based on their electrophoretic mobility in an electric field. epa.gov For acid dyes, which are typically negatively charged, the pH of the background electrolyte (BGE) is often adjusted to be higher than their pKa to ensure they are in anionic form and to control the electroosmotic flow (EOF).

MEKC utilizes the addition of a surfactant, typically above its critical micelle concentration, to the BGE. researchgate.net This forms micelles that act as a pseudostationary phase, allowing for the separation of both charged and neutral species based on their partitioning between the aqueous phase and the micelles. researchgate.net MEKC has been shown to be effective for the separation of complex mixtures of dyes, including metal-based acid dyes. researchgate.net Research has demonstrated the successful application of MEKC for analyzing commercial dye mixtures, leading to the separation of numerous compounds, some of which were not detectable by other methods. researchgate.net For example, MEKC has been applied to the analysis of C.I. Acid Brown 432 and C.I. Acid Brown 434, showing its potential for characterizing related brown acid dyes. researchgate.net Optimal separation conditions in MEKC often involve careful selection of the surfactant type and concentration, as well as the BGE composition and pH. researchgate.net

Spectrophotometric Techniques for Concentration Determination

Spectrophotometric techniques, particularly UV-Vis spectrophotometry, are fundamental tools for determining the concentration of light-absorbing substances like dyes in solution. researchgate.netmdpi.com These methods rely on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light beam through the solution. mdpi.com

For this compound, as a colored compound, its concentration in environmental water samples or extracts can be determined by measuring the absorbance at its characteristic maximum wavelength in the UV-Vis spectrum. UV-Vis spectrophotometry is a quick and relatively simple method for water analysis, used for parameters such as color and spectral absorption coefficients. analytik-jena.com The spectral absorption coefficient at 254 nm (SAC254), for instance, is used as a measure of dissolved organic components in water samples. analytik-jena.com While specific data for this compound were not found, the general principle applies: by establishing a calibration curve using solutions of known concentrations of this compound, the concentration in an unknown environmental sample can be determined from its measured absorbance. analytik-jena.com

Advanced Spectroscopic Probes for Environmental Research

Beyond simple concentration determination, advanced spectroscopic techniques provide more detailed information about the properties and behavior of this compound in the environment.

UV-Vis Spectroscopy for Absorption Property Characterization

UV-Vis spectroscopy is essential for characterizing the absorption properties of this compound. The UV-Vis spectrum of a compound shows its absorbance at different wavelengths, providing a unique "fingerprint" that can aid in its identification. mdpi.com For dyes, the absorption in the visible region (400-700 nm) is responsible for their color. utwente.nl

In environmental research, UV-Vis spectroscopy is used to assess the presence and characteristics of colored dissolved organic matter (CDOM), which includes dyes. utwente.nl Parameters derived from UV-Vis spectra, such as absorbance ratios at different wavelengths (e.g., E2/E3, E2/E4, E4/E6), can provide insights into the molecular weight, aromaticity, and source of organic matter, although specific correlations for this compound would require dedicated studies. utwente.nlodu.edu The spectral absorption coefficient at 254 nm (SAC254) is often used as a surrogate for dissolved organic carbon (DOC) and can correlate with the aromaticity of humic substances, which are often present alongside dyes in environmental samples. analytik-jena.comodu.eduuef.fi Measuring the full UV-Vis spectrum of an environmental sample can help in identifying the presence of specific pollutants like this compound by comparing the observed spectrum to the known spectrum of the pure compound.

Application of Fluorescence Spectroscopy in Dye Detection

Fluorescence spectroscopy is a highly sensitive technique that can be used for the detection and characterization of fluorescent compounds. researchgate.net While not all acid dyes are fluorescent, some exhibit fluorescence, which can be exploited for their detection at very low concentrations. researchgate.net Fluorescence spectroscopy involves exciting a molecule at a specific wavelength and measuring the emitted light at a longer wavelength. iaea.org

In environmental monitoring, fluorescence spectroscopy is increasingly used to characterize dissolved organic matter (DOM), including fluorescent dissolved organic matter (FDOM). researchgate.netalaska.edu Different types of organic matter, such as humic-like and protein-like substances, exhibit distinct fluorescence characteristics, allowing for the differentiation of DOM sources. researchgate.netcopernicus.org If this compound is fluorescent, fluorescence spectroscopy could offer a sensitive method for its detection in environmental waters, potentially even in situ. researchgate.net Excitation-emission matrix (EEM) fluorescence spectroscopy, which involves collecting fluorescence spectra over a range of excitation and emission wavelengths, can provide a detailed "fingerprint" of the fluorescent components in a sample. copernicus.org This can be particularly useful in complex environmental matrices to identify and potentially quantify fluorescent dyes like this compound amidst other fluorescent substances. researchgate.net The detection sensitivity of fluorescence spectroscopy is typically much higher than that of absorption spectroscopy. researchgate.net

Infrared and Raman Spectroscopy for Degradation Product Identification

Infrared (IR) and Raman spectroscopy are powerful vibrational spectroscopic techniques widely employed for the identification and structural elucidation of organic compounds, including dyes and their degradation products, in various matrices. These techniques provide complementary information about the functional groups and molecular structure of a substance based on its interaction with infrared light (IR) or inelastic scattering of monochromatic light (Raman).

In the context of environmental analysis of azo dyes like this compound, IR and Raman spectroscopy can be used to:

Identify the presence of the parent dye: Characteristic vibrational modes corresponding to specific functional groups within the this compound molecule (e.g., azo group (-N=N-), aromatic rings, sulfonic acid groups) can be identified in the IR and Raman spectra of environmental samples.

Monitor the degradation process: As the dye degrades, the characteristic peaks of the parent compound will decrease in intensity, and new peaks corresponding to the degradation products may appear or increase in intensity. This allows for monitoring the progress of degradation.

Identify degradation products: By analyzing the changes in the spectral features and comparing the spectra of degraded samples to spectral databases or reference compounds, the functional groups and structures of the degradation products can be inferred. For instance, the disappearance of the azo stretching vibration peak (typically around 1400-1600 cm⁻¹) is a strong indicator of the reductive cleavage of the azo bond, a common degradation pathway for azo dyes. frontiersin.org The appearance of peaks associated with aromatic amines or other smaller molecules can indicate the breakdown of the dye structure.

Provide insights into degradation pathways: The identification of specific intermediate and final degradation products through IR and Raman spectroscopy can help elucidate the biochemical or chemical pathways by which this compound is transformed in the environment. Studies on the degradation of other azo dyes have successfully utilized FTIR to reveal changes in functional groups and the breaking of the azo bond. frontiersin.orgjabsonline.org

While specific data tables detailing the IR and Raman spectral shifts and assignments for this compound degradation products were not found in the search results, research on the degradation of similar azo dyes highlights the utility of these methods. For example, FTIR analysis of degraded azo dyes has shown the loss of peaks corresponding to the azo group and the appearance of new peaks indicative of biodegradation products. frontiersin.org The cleavage of the –N=N– bond and degradation of aromatic rings have been evidenced through FTIR spectra in studies of azo dye degradation. jabsonline.org

The application of IR and Raman spectroscopy for identifying degradation products in environmental matrices often involves analyzing samples from biodegradation experiments or environmental sites impacted by dye discharge. Techniques like Attenuated Total Reflectance (ATR)-FTIR or Raman microscopy can be particularly useful for analyzing solid or semi-solid environmental samples without extensive preparation.

Interactions with Substrates and Advanced Material Applications in Research

Dyeing Mechanisms and Physicochemical Interactions with Textile Fibers

The dyeing of protein fibers with acid dyes like C.I. Acid Brown 254 involves complex physicochemical interactions. The anionic dye molecules are attracted to the cationic sites on the fiber surface, which are generated through the protonation of amino groups in an acidic environment. iosrjournals.orgnih.gov This electrostatic attraction is the primary driving force for dye uptake. iosrjournals.orgjournalijar.com

Research on Dye Uptake Kinetics and Thermodynamics on Protein Fibers

Investigations into the kinetics of acid dyeing on protein fibers aim to elucidate the rate at which dye is adsorbed onto the fiber. Studies on various acid dyes, such as CI Acid Red 1 and CI Acid Blue 106 on wool, have demonstrated that the dyeing process often follows kinetic models that account for both surface adsorption and diffusion of the dye into the internal structure of the fiber. ijche.comresearchgate.net The modified Cegarra–Puente model, for instance, has been found to provide a good fit for experimental data in such studies. ijche.comresearchgate.net Key kinetic parameters analyzed include the dyeing-rate constant, half dyeing time, rise time, and fixation time, which are influenced by factors such as temperature and dye concentration. ijche.comresearchgate.net

Thermodynamic studies provide a deeper understanding of the spontaneity and energy changes associated with the equilibrium state of dyeing. Parameters such as Gibbs free energy (∆G#), enthalpy (∆H#), and entropy (∆S#) are calculated to assess the driving force and the degree of order/disorder during the dye adsorption process. ijche.comresearchgate.net Research suggests that the dyeing of wool with certain acid dyes is a spontaneous process, and increasing temperature can enhance dye uptake. ijche.comresearchgate.net The immobilization of dye molecules onto the fiber surface leads to a decrease in the entropy of the system. ijche.comresearchgate.net

Investigations into Dye-Fiber Bonding and Fastness Properties

The durability of the color on textile fibers is determined by the strength and nature of the bonds formed between the dye and the fiber. Acid dyes form strong ionic bonds with the protonated amino groups of protein fibers, contributing significantly to the dye's fixation. iosrjournals.orgjournalijar.com These ionic interactions are supplemented by hydrogen bonds and Van der Waals forces, further anchoring the dye molecule within the fiber matrix. dynexindustries.com

Studies evaluating the fastness properties of acid-dyed protein fibers, including wool and silk, report good to excellent resistance to various agents such as washing, light, perspiration, and rubbing. researchgate.netjournalijar.comresearchgate.net The specific chemical structure of the acid dye influences its bonding behavior and, consequently, the resulting fastness properties. mdpi.com For example, the presence of certain functional groups and their positions within the dye molecule can enhance hydrogen bonding, leading to improved wet fastness. journalijar.com

Novel Dyeing Auxiliaries and Carrier Systems in Research Applications

To optimize the acid dyeing process, particularly for achieving uniform color distribution and enabling dyeing under less conventional conditions, research explores the use of novel auxiliaries and carrier systems.

Liposome-Based Dye Delivery Systems for Enhanced Uniformity

Liposomes, vesicular structures composed of lipid bilayers, have been investigated as a means to control the delivery of acid dyes to protein fibers. sdc.org.ukcore.ac.uknih.gov By encapsulating the dye, liposomes can help regulate the rate at which the dye is released into the dyebath and subsequently adsorbed by the fiber. core.ac.uk This controlled release mechanism can lead to improved levelness and uniformity of the dyeing, especially when dyeing wool at lower temperatures where conventional methods might result in uneven color uptake. sdc.org.ukcore.ac.uknih.gov Studies have indicated that liposome-based systems can achieve comparable or even better uniformity compared to traditional leveling agents. core.ac.uknih.gov

Pretreatment Effects on Dyeing Efficiency

Pretreatment of textile fibers can significantly influence their receptivity to dyes and the efficiency of the dyeing process. Research has explored various pretreatment methods to enhance the dye uptake and fastness properties of acid dyes on different substrates. While specific studies involving pretreatment for this compound are not detailed, general principles from related research can be applied. For instance, enzymatic pretreatment of protein substrates like leather has been shown to increase dye absorption and diffusion rates. nih.gov Similarly, chemical modifications such as cationization of cellulose (B213188) fibers can enhance their affinity for anionic acid dyes. mdpi.com These pretreatment strategies aim to modify the fiber's surface or structure to facilitate better interaction with the dye molecules, leading to improved exhaustion and fixation.

Integration of this compound in Advanced Material Synthesis (excluding basic industrial use)

While the primary application of this compound lies in traditional textile dyeing, the broader field of material science explores the incorporation of organic dyes into advanced functional materials. Although specific research on this compound in such applications is not prominently featured in the search results, the properties of organic dyes, including their light absorption characteristics and chemical structure, make them potential candidates for various advanced materials. For example, organic dyes are investigated for their use in organic electronics, sensors, and photocatalytic systems. The chemical structure of this compound, with its azo linkages and sulfonic acid groups, could potentially be modified or integrated into polymeric matrices or hybrid materials for applications beyond conventional textile coloration. Research into the degradation of acid brown dyes using advanced oxidation processes also highlights their reactivity and the potential for developing materials for environmental remediation or detection. researchgate.netwecmelive.commdpi.com

Role in Photoactive Material Development

Photoactive materials are substances that interact with light, exhibiting altered physical or chemical properties upon light absorption. This can include photocatalysis, photoluminescence, or photovoltaic effects. While various organic dyes, including some from the acid dye class, have been investigated for their photoactive properties or as components in photoactive systems, specific detailed research on the role of this compound in the development of photoactive materials was not prominently found in the conducted literature search.

Existing research often focuses on other classes of compounds or different Acid Brown dyes, such as studies investigating the photocatalytic degradation of dyes like Acid Brown 14 using materials like TiO2, where the dye acts as the substance being degraded rather than a photoactive component itself. uni.lu The broader field of photoactive material development explores diverse organic and inorganic compounds for applications ranging from solar cells to photocatalysts and optical sensors. However, specific research detailing the incorporation or performance of this compound within such photoactive systems was not identified.

Application in Functional Coatings and Films

Functional coatings and films are thin layers applied to surfaces to impart specific properties, such as altered optical, electrical, mechanical, or chemical characteristics. These can include anti-reflective coatings, protective layers, or films with tailored surface energy. While organic dyes are sometimes incorporated into coatings and films for coloration or to provide specific functionalities, detailed research specifically on the application of this compound in functional coatings and films was not extensively found in the reviewed literature.

Theoretical and Computational Studies of C.i. Acid Brown 254

Quantum Chemical Calculations for Molecular Properties and Reactivity

Quantum chemical calculations, such as those based on Density Functional Theory (DFT), are fundamental for determining the electronic structure, molecular geometry, and various properties of molecules. These calculations can predict parameters like ionization energies, electron affinities, bond dissociation energies, and conformational energies, which are crucial for understanding a molecule's intrinsic reactivity. acs.orgwindows.net While no specific quantum chemical studies on C.I. Acid Brown 254 were found, these methods are routinely applied to organic molecules, including dyes, to understand their chemical behavior and potential reaction pathways. acs.orgwindows.net For acid dyes, understanding properties like the distribution of charges and the nature of the frontier molecular orbitals (HOMO and LUMO) can provide insights into their interactions with substrates during dyeing processes and their susceptibility to chemical or biological degradation.

Molecular Dynamics Simulations of Adsorption and Degradation Processes

Molecular dynamics (MD) simulations are valuable for studying the dynamic behavior of molecules and their interactions in various environments, such as adsorption onto surfaces or degradation in solution. rsc.orgelettra.eu MD simulations can model the adsorption of dye molecules onto different materials, providing details on the adsorption mechanisms, binding energies, and the influence of environmental factors like pH and temperature. rsc.orgwecmelive.comnottingham.ac.uk Although no MD studies specifically on this compound were identified, MD simulations have been used to study the adsorption of other acid dyes onto various adsorbents. wecmelive.comnottingham.ac.uk These simulations can help in designing efficient removal strategies for dyes from wastewater by understanding the interactions at the molecular level. Furthermore, MD can potentially simulate the initial stages of degradation processes by observing bond breaking or conformational changes under specific conditions, although simulating complete degradation pathways can be computationally intensive.

Structure-Property Relationship Modeling for Acid Brown Dye Analogues

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique used to build predictive models that correlate chemical structure with a specific property or activity. ncsu.edu For acid brown dyes, QSAR can be employed to model various properties, such as colorfastness, solubility, adsorption behavior, or environmental persistence, based on their molecular structure. While direct QSAR studies on this compound were not found, QSAR models have been applied to other acid dyes and their analogues to predict their behavior. ncsu.educanada.ca By analyzing a series of acid brown dyes with similar structural features, QSAR models could potentially predict the properties of this compound based on data from its analogues. This approach is particularly useful when experimental data for a specific compound is limited.

Predictive Models for Environmental Behavior

Predictive models for environmental behavior integrate various factors to estimate how a chemical substance will distribute, persist, and potentially transform in the environment. epa.gov These models often utilize input parameters derived from both experimental data and computational predictions, including physical-chemical properties, degradation rates, and interactions with environmental compartments like water, soil, and air. epa.gov For dyes like this compound, predictive models can estimate their potential for adsorption to soil or sediment, their persistence in water bodies, and the likelihood of biodegradation or other transformation processes. nih.gov While specific environmental modeling studies for this compound were not found, the principles and methodologies of environmental fate modeling are applicable to acid dyes based on their known properties, such as water solubility conferred by sulfonic acid groups.

Future Research Directions and Emerging Paradigms for C.i. Acid Brown 254 Studies

Development of Sustainable Synthesis Routes

The traditional synthesis of many acid dyes involves complex chemical processes that can utilize hazardous reagents and generate significant waste streams. Future research into C.I. Acid Brown 254 should focus on developing more sustainable synthesis routes aligned with green chemistry principles. This includes exploring alternative feedstocks, reaction conditions, and catalysts.

Potential areas of investigation for sustainable synthesis routes for acid dyes, applicable to compounds like this compound, include:

Utilizing Renewable Resources: Investigating the use of biomass-derived chemicals as starting materials or intermediates in the synthesis process. Research into the production of chemicals like lactic acid from renewable resources highlights the potential of this approach in the broader chemical industry nih.gov.

Developing Greener Reaction Conditions: Exploring synthesis in alternative solvents (e.g., water, supercritical fluids, ionic liquids) or solvent-free reactions to reduce the reliance on volatile organic compounds.

Employing Biocatalysis or Organocatalysis: Investigating the use of enzymes or small organic molecules as catalysts to facilitate reactions under milder conditions, potentially increasing selectivity and reducing by-product formation.

Process Intensification: Designing more efficient, multi-step reactions that minimize isolation and purification steps, thereby reducing energy consumption and waste generation.

While specific studies on the sustainable synthesis of this compound were not identified, the development of dye compositions incorporating biodegradable adjuvants from natural products to improve dye exhaustion and reduce wastewater color offers a glimpse into the industry's move towards more environmentally conscious practices chembk.comchemicalbook.com. Research into the synthesis of new acid dyes with improved properties also contributes to the knowledge base for developing more sustainable alternatives nih.gov.

Integration of Artificial Intelligence and Machine Learning in Dye Research

The application of Artificial Intelligence (AI) and Machine Learning (ML) is an emerging paradigm across various scientific disciplines, including chemistry and materials science echemi.comnih.govchemicalregister.com. Integrating AI/ML into dye research, including studies on this compound, holds significant potential for accelerating discovery and optimization processes.

Key areas for AI/ML integration include:

De Novo Dye Design: Using ML algorithms to design new dye molecules with desired properties (e.g., specific color, high fastness, biodegradability) based on vast datasets of existing dye structures and properties.

Predicting Dye Properties: Developing predictive models to estimate physical, chemical, and environmental properties of potential dye structures, such as solubility, light fastness, and adsorption behavior, reducing the need for extensive experimental testing. Quantitative structure-activity relationship (QSTR) models, which can be developed using machine learning, are already being explored in dye-related contexts researchgate.net.

Optimizing Synthesis Pathways: Employing AI to explore and optimize complex synthesis routes, identifying the most efficient and sustainable reaction conditions.

Modeling Environmental Fate and Transport: Using ML to predict how dyes like this compound will behave in the environment, including their persistence, mobility, and potential degradation pathways. ML models are being developed to predict the performance of remediation technologies like activated carbon adsorption for removing organic micropollutants srcpl.net.

The application of AI/ML in analyzing complex data sets is a powerful tool that can drive innovation in the design and application of dyes nih.govchemicalbook.comsunnychemical.com.

Exploration of Novel Remediation Technologies

The removal of dyes from industrial wastewater is a critical environmental challenge. Future research on this compound needs to focus on the exploration and optimization of novel and efficient remediation technologies. Existing methods for dye removal include adsorption, advanced oxidation processes (AOPs), biological degradation, and membrane filtration colorbloomdyes.com.

Novel and promising remediation technologies applicable to acid dyes like this compound include:

Advanced Adsorption Materials: Developing new adsorbent materials with high capacity, selectivity, and regenerability for dye removal. This includes exploring modified natural materials, nanomaterials, and metal-organic frameworks (MOFs). Studies on the adsorption of other Acid Brown dyes, such as Acid Brown 425 on activated carbon or Acid Brown 340 on silica-based adsorbents, provide a basis for this research direction worlddyevariety.com.

Advanced Oxidation Processes (AOPs): Investigating and optimizing AOPs such as photocatalysis, Fenton and photo-Fenton processes, ozonation, and electrochemical oxidation for the degradation of persistent dye molecules. Research on the chemical degradation of C.I. Acid Brown 349 using oxidants demonstrates the potential of these methods.

Innovative Biological Treatments: Exploring novel microbial strains or enzymatic processes capable of efficiently decolorizing and mineralizing recalcitrant acid dyes. While some dyes are resistant to biodegradation, research continues to identify biological approaches colorbloomdyes.com.

Membrane Technologies: Developing advanced membrane filtration processes (e.g., nanofiltration, reverse osmosis) specifically designed for effective dye removal and potential water recycling. Membrane technologies have shown high rejection rates for various acid dyes.

Integrated Processes: Combining multiple remediation technologies in sequence to achieve higher removal efficiencies and address the complex nature of industrial dye effluents.

Research findings on the removal of other Acid Brown dyes, such as Acid Brown 14, Acid Yellow 17, Acid Blue 113 and Acid Black 172 using electrocoagulation, highlight the ongoing efforts to find effective treatment methods for acid dyes.

Advanced In-situ Analytical Monitoring Techniques

Accurate and real-time monitoring of dyes like this compound in industrial processes and environmental matrices is crucial for process control, environmental protection, and research. Future research should focus on developing advanced in-situ analytical monitoring techniques.

Current analytical techniques for organic compounds and colored substances in various matrices provide a foundation for developing in-situ methods for dyes. These include spectroscopic methods (UV-Vis, fluorescence), chromatographic techniques, and mass spectrometry.

Future directions for advanced in-situ analytical monitoring of this compound include:

Developing Portable Spectroscopic Sensors: Creating robust and sensitive portable or in-situ spectroscopic devices capable of real-time detection and quantification of the dye in wastewater or process streams. UV-254 measurement is already used for monitoring organic matter in water, and this principle could be extended or adapted.

Electrochemical Sensors: Investigating the development of electrochemical sensors that can selectively detect and measure the concentration of the dye based on its electrochemical properties.

Flow Injection Analysis (FIA) Systems: Integrating analytical techniques with FIA systems for automated, continuous monitoring of dye concentrations.

Spectroscopic Techniques for Solid Substrates: Developing in-situ spectroscopic methods for analyzing dye distribution and concentration on dyed materials without the need for destructive sampling, drawing inspiration from in-situ analysis techniques used for pigments in materials like murals.

Developing advanced in-situ monitoring techniques will provide valuable data for optimizing dyeing processes, evaluating the efficiency of remediation technologies in real-time, and tracking the environmental fate of dyes.

Q & A

Q. What are the key physicochemical properties of C.I. Acid Brown 254, and what standardized methodologies are recommended for their determination?

To characterize physicochemical properties (e.g., solubility, thermal stability, λ_max), employ techniques such as UV-Vis spectroscopy for absorbance profiling, thermogravimetric analysis (TGA) for thermal stability, and HPLC for purity assessment. Calibrate instruments using reference standards and validate results against peer-reviewed protocols for dye characterization . For reproducibility, document experimental conditions (e.g., solvent systems, temperature) in alignment with academic journal guidelines for synthetic compound analysis .

Q. How can researchers design a reproducible synthesis protocol for this compound?

Follow a stepwise approach:

• Precursor selection : Identify intermediates from patent or journal sources (e.g., diazo components and coupling agents specific to acid dyes).
• Reaction optimization : Use factorial design to test variables like pH, temperature, and reaction time.
• Purification : Apply column chromatography or recrystallization, and verify purity via HPLC or mass spectrometry.
• Reporting : Include detailed procedures for reagent preparation, safety protocols, and spectral data in the main manuscript, with raw datasets in supplementary materials .

Q. What spectroscopic methods are most effective for structural elucidation of this compound?

Combine NMR (¹H, ¹³C) for functional group analysis, FTIR for bond vibration profiling, and high-resolution mass spectrometry (HRMS) for molecular weight confirmation. Cross-reference spectral data with computational simulations (e.g., DFT calculations) to resolve ambiguities in tautomeric forms or isomerism .

Advanced Research Questions

Q. How can conflicting literature data on the photostability of this compound be resolved?

Conduct a meta-analysis of existing studies to identify variables causing discrepancies (e.g., light source intensity, substrate material). Design controlled experiments using ISO 105-B02 standards for lightfastness testing. Perform statistical tests (e.g., ANOVA) to quantify the impact of variables and validate findings with accelerated aging studies. Address limitations by documenting environmental conditions and calibrating equipment to ensure inter-laboratory consistency .

Q. What computational models are suitable for predicting the environmental fate of this compound in aquatic systems?

Use quantitative structure-activity relationship (QSAR) models to estimate biodegradation rates and toxicity. Validate predictions with experimental data from microcosm studies (e.g., OECD 301F for biodegradation). Incorporate molecular docking simulations to assess interactions with microbial enzymes, and compare results with HPLC-MS/MS monitoring of degradation byproducts .

Q. How can researchers investigate the structure-activity relationship of this compound for textile dyeing efficiency?

• Experimental design : Test dye uptake on varying fiber types (wool, nylon) under controlled pH and temperature.
• Data collection : Measure color strength (K/S values) via spectrophotometry and washfastness using ISO 105-C06.
• Analysis : Apply multivariate regression to correlate substituent groups (e.g., sulfonic acid groups) with dye affinity. Cross-validate with molecular dynamics simulations to model fiber-dye interactions .

Q. What strategies mitigate batch-to-batch variability in this compound synthesis for high-purity research applications?

Implement quality-by-design (QbD) principles:

• Define critical quality attributes (CQAs) such as chromophore content and impurity profiles.
• Use process analytical technology (PAT) for real-time monitoring (e.g., in-line UV-Vis probes).
• Apply statistical process control (SPC) charts to track deviations and refine reaction parameters iteratively .

Methodological Guidance for Data Handling

• Data validation : Triangulate findings using primary data (lab experiments) and secondary data (literature comparisons), ensuring transparency in data processing steps (e.g., outlier removal criteria) .
• Reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing raw spectra, chromatograms, and computational scripts in open-access repositories .